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Compound of Interest

Compound Name: Triallyl aconitate

Cat. No.: B12104131 Get Quote

In-Depth Technical Guide: Triallyl Aconitate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

triallyl aconitate. Due to the limited publicly available data on specific biological applications,

this document focuses on its chemical characteristics and draws parallels from structurally

similar compounds to infer potential applications.

Core Chemical Data
The fundamental molecular properties of triallyl aconitate are summarized below.

Property Value Citation

Molecular Formula C₁₅H₁₈O₆ [1]

Molecular Weight
294.11035 Da (Monoisotopic

Mass)
[1]

IUPAC Name
tris(prop-2-enyl) (Z)-prop-1-

ene-1,2,3-tricarboxylate
[1]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of triallyl aconitate is not readily

available in peer-reviewed literature. However, a general approach can be inferred from the
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synthesis of other trialkyl aconitates, which typically involves the esterification of aconitic acid

or its derivatives. A plausible synthetic route is the dehydration of acetylated citric acid esters.

[2]

A general method for preparing trialkyl aconitate esters involves heating an acetylated trialkyl

citrate at 180-225°C under reduced pressure (1-50 mm of mercury) in the presence of a

catalyst such as sodium acetate.[2]

Caption: Generalized workflow for the synthesis of a trialkyl aconitate.

Potential Applications and Parallels
While specific applications for triallyl aconitate in drug development are not documented, its

structural features, particularly the presence of multiple allyl groups, suggest its primary utility

lies in polymer chemistry as a crosslinking agent. This is analogous to the well-documented

use of other triallyl compounds like triallyl isocyanurate (TAIC) and triallyl cyanurate (TAC).[1][3]

[4] These compounds are used to modify the properties of polymers, enhancing thermal

stability, mechanical strength, and chemical resistance.[1]

Given this, triallyl aconitate could potentially be used in the development of:

Biomaterials: As a crosslinking agent to improve the mechanical properties and stability of

hydrogels or other polymeric scaffolds used in tissue engineering and drug delivery.

Medical Devices: In the formulation of specialized polymers for medical devices requiring

high durability and resistance to degradation.

Signaling Pathways
There is currently no information available in scientific literature detailing any interaction of

triallyl aconitate with biological signaling pathways. Its presumed role as a crosslinking

monomer in polymer synthesis suggests it is unlikely to have specific biological targets in the

manner of a therapeutic agent. Research into its biocompatibility and that of any polymers

derived from it would be a necessary precursor to any potential biomedical application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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